Cas no 1361845-94-4 (2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid)
2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid
-
- Inchi: 1S/C10H10BrF2NO2/c1-5-2-6(3-8(15)16)7(4-11)14-9(5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
- InChI Key: SGBXGPXYGBNJJU-UHFFFAOYSA-N
- SMILES: BrCC1C(CC(=O)O)=CC(C)=C(C(F)F)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2
2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005190-500mg |
2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid |
1361845-94-4 | 97% | 500mg |
$1,038.80 | 2022-04-02 | |
| Alichem | A020005190-1g |
2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid |
1361845-94-4 | 97% | 1g |
$1,797.60 | 2022-04-02 |
2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid
Introduction to 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic Acid (CAS No. 1361845-94-4)
2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid, with the chemical identifier CAS No. 1361845-94-4, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications. The presence of both bromomethyl and difluoromethyl substituents, along with a carboxylic acid functional group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.
The bromomethyl group at the 2-position of the pyridine ring introduces a reactive site that is highly susceptible to nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity has made it a valuable building block in medicinal chemistry for constructing more complex scaffolds. Additionally, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates, a feature that has been extensively studied in recent years due to its potential to improve pharmacokinetic properties.
The 5-methylpyridine-3-acetic acid moiety contributes to the overall solubility and bioavailability of derivatives, making this compound particularly useful in drug design. The carboxylic acid functionality at the 3-position further extends its utility as a precursor for amides, esters, and other pharmacophores that are critical in medicinal chemistry. The combination of these structural features positions 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid as a key intermediate in the synthesis of potential therapeutic agents.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The structural motifs present in 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid align well with current trends in drug discovery. For instance, studies have demonstrated that pyridine derivatives can exhibit significant activity against various targets, including enzymes and receptors involved in inflammatory responses, infectious diseases, and cancer.
One notable area of research involves the use of bromomethylpyridines as intermediates for the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating the bromomethyl group into pyridine-based scaffolds, researchers can easily introduce modifications that optimize binding interactions with kinase active sites. The addition of a difluoromethyl group further enhances potency by improving interactions with key amino acid residues in the enzyme's binding pocket.
Another emerging application of 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid is in the development of agrochemicals. Pyridine derivatives are well-known for their role as intermediates in pesticide and herbicide formulations. The unique structural features of this compound make it an attractive candidate for designing new generation agrochemicals that offer improved selectivity and environmental safety. Recent studies have shown promising results in using derivatives of this compound to develop herbicides that target specific weed species while minimizing harm to crops.
The carboxylic acid functionality at the 3-position also opens up possibilities for further derivatization into esters or amides, which are common pharmacophores in drug molecules. These modifications can be tailored to enhance solubility, improve bioavailability, or target specific biological pathways. For example, esters derived from this compound have shown potential as prodrugs, where they are metabolically converted into active forms within the body.
Advances in synthetic methodologies have further expanded the utility of 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient introduction of various functional groups at specific positions on the pyridine ring. These methods have been instrumental in generating libraries of derivatives for high-throughput screening (HTS), allowing researchers to rapidly identify compounds with desired biological activities.
The impact of these developments on drug discovery cannot be overstated. By providing access to structurally diverse compounds with optimized properties, intermediates like 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid accelerate the process of identifying lead candidates for further development. This is particularly important given the increasing complexity of biological targets and the need for more effective treatments.
In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1361845-94-4) represents a valuable tool in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an excellent intermediate for constructing novel bioactive molecules, while recent advances in synthetic methodologies continue to enhance its utility. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.
1361845-94-4 (2-(Bromomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)